Cas no 661458-96-4 (Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]-)
661458-96-4 structure
Product Name:Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]-
CAS No:661458-96-4
MF:C17H18N4OS
MW:326.416021823883
CID:1703752
Update Time:2024-08-31
Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]-
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- Inchi: 1S/C17H18N4OS/c1-3-9-18-13(6-1)12-21-10-4-2-7-14(21)17-19-16(20-22-17)15-8-5-11-23-15/h1,3,5-6,8-9,11,14H,2,4,7,10,12H2
- InChI Key: SGVJZWFVMHFQJK-UHFFFAOYSA-N
- SMILES: C1(CN2CCCCC2C2ON=C(C3SC=CC=3)N=2)=NC=CC=C1
Computed Properties
- Exact Mass: 326.12034
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Boiling Point: 486.2±55.0 °C(Predicted)
- PSA: 55.05
- pka: 5.77±0.10(Predicted)
Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
661458-96-4 (Pyridine, 2-[[2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]methyl]-) Related Products
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